Cas no 1453315-68-8 (Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 1453315-68-8
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• MDL: MFCD27664878
• CID: 3042571
• PubChem ID: 121207724
• Update Time: 2024-11-02

Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
• FCH3125792
• OR312378
• AK486308
• 1453315-68-8
• AKOS026716958
• 2-Boc-5-thia-2-azaspiro[3.4]octan-7-one
• SY125269
• EN300-262658
• tert-butyl7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
• SB50686
• DS-18941
• W14069
• CS-0038392
• F2147-4229
• MFCD27664878
• Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate

• MDL： MFCD27664878
• Inchi： 1S/C11H17NO3S/c1-10(2,3)15-9(14)12-6-11(7-12)4-8(13)5-16-11/h4-7H2,1-3H3
• InChI Key： FHOZIXXVWRTGSO-UHFFFAOYSA-N
• SMILES： S1CC(CC21CN(C(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.9
• XLogP3: 1

Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C